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Compound of Interest

Compound Name: Propargyl-PEG11-acid

Cat. No.: B11935579 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the functionalization of

proteins and peptides using Propargyl-PEG11-acid. This heterobifunctional linker is a valuable

tool in bioconjugation, enabling the covalent attachment of a terminal alkyne group to primary

amines on biomolecules. The propargyl group serves as a handle for subsequent "click

chemistry" reactions, allowing for the highly specific and efficient conjugation of a wide variety

of molecules, such as fluorophores, small molecule drugs, or other proteins. The polyethylene

glycol (PEG) spacer enhances the solubility and bioavailability of the resulting conjugate,

making this reagent particularly useful in the development of therapeutics and diagnostics.

Overview of the Functionalization Workflow
The functionalization of proteins and peptides with Propargyl-PEG11-acid is a two-stage

process. The first stage involves the covalent attachment of the linker to the biomolecule. The

second stage utilizes the newly introduced propargyl group for a highly selective click chemistry

reaction.
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Stage 1: Amine Coupling

Stage 2: Click Chemistry
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1. Antibody Modification

2. Drug-Azide Preparation

3. Click Conjugation
4. Purification & Characterization
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To cite this document: BenchChem. [Functionalization of Proteins and Peptides with
Propargyl-PEG11-acid: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b11935579#functionalization-of-proteins-
and-peptides-with-propargyl-peg11-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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